![molecular formula C20H18ClN3O2 B4674234 1-{2-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoyl}piperidine](/img/structure/B4674234.png)
1-{2-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoyl}piperidine
Overview
Description
Piperidine is an organic compound with the molecular formula (CH2)5NH . This heterocyclic amine consists of a six-membered ring containing five methylene bridges (–CH2–) and one amine bridge (–NH–) . Oxadiazoles are a class of aromatic organic compounds containing a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom .
Scientific Research Applications
Anticancer Applications
Piperidine derivatives, including the compound , are being utilized as anticancer agents . They exhibit antiproliferation and antimetastatic effects on various types of cancers both in vitro and in vivo .
Antiviral Applications
Piperidine-based compounds have shown potential as antiviral agents . They could be used in the treatment of various viral infections.
Antimalarial Applications
The piperidine nucleus has been found to be effective in the development of antimalarial drugs . This suggests that our compound could have potential applications in this field.
Antimicrobial and Antifungal Applications
Piperidine derivatives have been used as antimicrobial and antifungal agents . This indicates that our compound could be used in the treatment of various microbial and fungal infections.
Antihypertensive Applications
Compounds with a piperidine nucleus have been used in the development of antihypertensive drugs . This suggests potential applications of our compound in the treatment of hypertension.
Analgesic and Anti-inflammatory Applications
Piperidine derivatives have been used as analgesic and anti-inflammatory agents . This indicates potential applications of our compound in the treatment of pain and inflammation.
Anti-Alzheimer Applications
Piperidine-based compounds have shown potential in the treatment of Alzheimer’s disease . This suggests that our compound could have potential applications in this field.
Antipsychotic Applications
Compounds with a piperidine nucleus have been used in the development of antipsychotic drugs . This indicates potential applications of our compound in the treatment of various psychiatric conditions.
Mechanism of Action
Target of Action
It’s worth noting that compounds containing the 1,2,4-oxadiazole moiety, like our compound of interest, have been associated with a broad range of biological activities, including antimicrobial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activities .
Mode of Action
Compounds containing the 1,2,4-oxadiazole moiety are known to exhibit their biological activities through various mechanisms, depending on the specific targets they interact with .
Biochemical Pathways
It’s known that compounds with the 1,2,4-oxadiazole moiety can influence a variety of biochemical pathways due to their broad spectrum of biological activities .
Result of Action
Given the broad range of biological activities associated with compounds containing the 1,2,4-oxadiazole moiety, it can be inferred that the compound may have diverse effects at the molecular and cellular levels .
properties
IUPAC Name |
[2-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]phenyl]-piperidin-1-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN3O2/c21-17-11-5-4-10-16(17)18-22-19(26-23-18)14-8-2-3-9-15(14)20(25)24-12-6-1-7-13-24/h2-5,8-11H,1,6-7,12-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMJKIJFAGONWME-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=CC=CC=C2C3=NC(=NO3)C4=CC=CC=C4Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{2-[3-(2-Chlorophenyl)-1,2,4-oxadiazol-5-yl]phenyl}(piperidin-1-yl)methanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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